N'-(4-tert-butylbenzoyl)-3-chlorobenzohydrazide

• IUPAC Name: N'-(4-tert-butylbenzoyl)-3-chlorobenzohydrazide
• InChI: InChI=1S/C18H19ClN2O2/c1-18(2,3)14-9-7-12(8-10-14)16(22)20-21-17(23)13-5-4-6-15(19)11-13/h4-11H,1-3H3,(H,20,22)(H,21,23)
• InChI Key: MLSDZZKXTSQNRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NNC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C18H19ClN2O2
• DSSTOX Substance ID: DTXSID70967858
• Molecular Weight: 330.8 g/mol
• CAS RN: 5328-31-4

Description

N-(4-tert-butylbenzoyl)-3-chlorobenzohydrazide, commonly known as Boc-3-Cl-Hydrazide, is a chemical compound that is widely used in scientific research. It is a derivative of benzohydrazide and has a molecular formula of C16H19ClN2O2. Boc-3-Cl-Hydrazide is a white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and acetone. This compound has various applications in the field of chemistry, biochemistry, and pharmacology.

Mechanism of Action

Boc-3-Cl-Hydrazide is a hydrazide derivative that can act as a nucleophile in various chemical reactions. It can react with carbonyl compounds to form hydrazones, which are important intermediates in the synthesis of various bioactive compounds. Boc-3-Cl-Hydrazide can also react with aldehydes and ketones to form Schiff bases, which are important intermediates in the synthesis of various pharmacologically active compounds.
Biochemical and Physiological Effects:
Boc-3-Cl-Hydrazide has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit antitumor activity against various cancer cell lines. It has also been reported to exhibit antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

Boc-3-Cl-Hydrazide has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used as a starting material for the synthesis of various bioactive compounds. It is also a versatile reagent that can be used in various chemical reactions. However, Boc-3-Cl-Hydrazide has some limitations for lab experiments. It is a toxic compound that should be handled with care. It also has limited solubility in water, which can limit its use in aqueous reactions.

Future Directions

Boc-3-Cl-Hydrazide has several potential future directions in scientific research. It can be used as a starting material for the synthesis of novel anticancer and antimicrobial agents. It can also be used in the synthesis of peptidomimetics and other bioactive compounds. Further studies are needed to explore the full potential of Boc-3-Cl-Hydrazide in scientific research.
In conclusion, Boc-3-Cl-Hydrazide is a versatile chemical compound that has various applications in scientific research. It is a stable and easily synthesized compound that can be used as a starting material for the synthesis of various bioactive compounds. It has potential for future directions in the synthesis of novel anticancer and antimicrobial agents. Further studies are needed to explore the full potential of Boc-3-Cl-Hydrazide in scientific research.

Synthesis Methods

Boc-3-Cl-Hydrazide can be synthesized using a simple two-step reaction process. The first step involves the reaction of 3-chlorobenzoyl chloride with tert-butyl hydrazine to form N-(4-tert-butylbenzoyl)-3-chlorobenzohydrazide. The second step involves the protection of the hydrazide group using tert-butyloxycarbonyl (BOC) to form Boc-3-Cl-Hydrazide. The overall reaction can be represented as follows:

Scientific Research Applications

Boc-3-Cl-Hydrazide has various applications in scientific research. One of the major applications is in the field of medicinal chemistry. It is used as a starting material for the synthesis of various bioactive compounds such as hydrazones, Schiff bases, and pyrazoles. Boc-3-Cl-Hydrazide is also used as a reagent in the synthesis of peptides and peptidomimetics. It is used as a protecting group for the amino group in the synthesis of peptides.